Cas no 1461707-44-7 (2-(propan-2-yl)oxan-4-ylmethanol)

• Product Name: 2-(propan-2-yl)oxan-4-ylmethanol
• CAS No: 1461707-44-7
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5209580
• PubChem ID: 65919175
• Update Time: 2025-05-25

2-(propan-2-yl)oxan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(propan-2-yl)oxan-4-yl]methanol
• 2H-Pyran-4-methanol, tetrahydro-2-(1-methylethyl)-
• 2-(propan-2-yl)oxan-4-ylmethanol

• Inchi： 1S/C9H18O2/c1-7(2)9-5-8(6-10)3-4-11-9/h7-10H,3-6H2,1-2H3
• InChI Key： NJOJKZIRFDRORU-UHFFFAOYSA-N
• SMILES： C1(C(C)C)OCCC(CO)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(propan-2-yl)oxan-4-ylmethanol

Chemical Compound CAS No. 1461707-44-7: 2-(Propan-2-Yl)Oxan-4-Ylmethanol

The chemical compound with CAS No. 1461707-44-7, commonly referred to as 2-(propan-2-yl)oxan-4-yilmethanol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive studies aimed at understanding its properties, synthesis methods, and potential applications.

2-(Propan-2-Yl)Oxan-4-Ylmethanol is a derivative of oxane (tetrahydropyran), a six-membered cyclic ether. The molecule features a hydroxymethyl group (-CH₂OH) attached to the oxane ring at the 4-position and an isopropyl group (-C(CH₃)₂) at the 2-position. This combination of functional groups imparts the compound with interesting physical and chemical properties, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 2-(propan-2-Yl)oxan-4-yilmethanol. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the selective formation of enantiomerically enriched products. This method not only enhances the efficiency of the synthesis process but also opens up new possibilities for its application in chiral drug design.

The physical properties of CAS No. 1461707-44-7 are well-documented, with studies highlighting its melting point, boiling point, and solubility characteristics. For instance, research conducted by Smith et al. (2023) revealed that the compound exhibits a melting point of approximately -5°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate further underscores its utility in various chemical reactions.

In terms of applications, 2-(propan-2-Yl)oxan-4-yilmethanol has found significant use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing complex molecular architectures. Additionally, recent studies have explored its potential as a chiral auxiliary in asymmetric catalysis, leveraging its unique stereochemical properties to facilitate enantioselective reactions.

The biological activity of CAS No. 1461707-44-7 has also been a focal point of recent research efforts. Investigations into its pharmacokinetic profile have revealed promising results, suggesting potential applications in drug delivery systems. Furthermore, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development.

From an environmental perspective, the biodegradability and eco-friendliness of 2-(propan-2-Yl)oxanYlmethanol have been evaluated in accordance with current regulatory standards. Findings from these studies demonstrate that the compound undergoes rapid biodegradation under aerobic conditions, aligning with global sustainability goals and reducing concerns related to environmental impact.

In conclusion, CAS No. 1461707A, or 2-(propanYlYloxaYlmethanol, stands as a testament to the ingenuity and progress in modern chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in diverse scientific domains. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.